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Early-stage clinical trial data suggests a synergistic effect between the common diabetes drug
metformin and the antihistamine clemastine in promoting the repair of myelin, the protective
sheath around nerve fibers that is damaged in multiple sclerosis (MS). The combination
therapy has been shown to be more effective than what has been observed with either drug
individually in previous studies, offering a potential new avenue for treatments aimed at
reversing neurological damage in MS.

Recent findings from the CCMR-Two phase 2 clinical trial have generated significant interest
within the research community. The trial, led by researchers at the University of Cambridge,
investigated the efficacy and safety of a combination of metformin and clemastine in people
with relapsing-remitting MS. The primary outcome was a statistically significant improvement in
the transmission of nerve signals along the visual pathway, a key indicator of myelin repair.[1]

[2131[4]

Comparative Efficacy

While the CCMR-Two trial primarily compared the combination therapy to a placebo, the results
can be contextualized with previous studies on the individual drugs to highlight the potential
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synergy. Clemastine has been independently shown to promote the differentiation of
oligodendrocyte precursor cells (OPCs) into mature, myelin-producing oligodendrocytes.[5][6]
Metformin is believed to rejuvenate aging OPCs, thereby enhancing their regenerative capacity.
[71[8][9][10] The combination, therefore, appears to tackle two critical aspects of remyelination

failure in MS.
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This table provides a summary of findings from different studies and is intended for
comparative purposes. Direct head-to-head trials of all three arms are not yet available.

Experimental Protocols

The methodologies employed in the key clinical trial and supporting preclinical studies are
crucial for interpreting the findings.

CCMR-Two Clinical Trial (Clemastine + Metformin)

o Study Design: A single-center, randomized, double-blind, placebo-controlled phase 2 trial.
[11][12]

» Participants: 70 individuals with relapsing-remitting MS, aged 25-50, with stable disease on a
disease-modifying therapy and evidence of chronic optic neuropathy.[2][3][13]

¢ Intervention: Participants received either a combination of metformin (1g) and clemastine
(5.36 mg) twice daily or a placebo for six months.[2][3][12]
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» Primary Endpoint: Change in the latency of visual evoked potentials (VEPS), which measure
the time it takes for a signal to travel from the eye to the brain's visual cortex.[2][3][12]

e Secondary Endpoints: Included multifocal VEP and magnetic resonance imaging (MRI)-
based assessments of lesion characteristics, such as lesional magnetization transfer ratio
(MTR).[2][11]

Mechanism of Action: A Two-Pronged Approach

The synergistic effect of clemastine and metformin is believed to stem from their
complementary actions on oligodendrocyte precursor cells (OPCs), the cells responsible for
myelin production in the central nervous system. As people age and in the context of chronic
diseases like MS, OPCs can enter a state of senescence, reducing their ability to differentiate

and repair damaged myelin.

Metformin appears to reverse this age-related decline in OPC function, essentially rejuvenating
these cells and making them more responsive to differentiation signals.[10] Clemastine, on the
other hand, directly promotes the differentiation of these primed OPCs into mature

oligodendrocytes that can then produce new myelin sheaths.[5][6] A recent study also suggests
that both drugs work by extending the window of NMDA receptor surface expression on OPCs,

which is linked to their differentiation potential.[14][15]
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Caption: Synergistic mechanism of metformin and clemastine on OPCs.
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Experimental Workflow for Assessing
Remyelination

The evaluation of pro-remyelinating therapies typically follows a structured workflow, from
preclinical models to clinical trials, with specific assays at each stage.

Preclinical Assessment
In Vitro OPC Cultures
(Assess differentiation)
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Caption: General experimental workflow for myelin repair studies.

While the results of the CCMR-Two trial are encouraging, researchers emphasize that further
investigation is needed to fully understand the long-term efficacy and safety of this combination
therapy. Importantly, the observed improvements in VEP latency did not correlate with
participants feeling better, suggesting that longer-term studies are required to determine if the
observed myelin repair translates into a meaningful impact on disability progression.[3][4]
Nevertheless, these findings represent a significant step forward in the development of
restorative treatments for multiple sclerosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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